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Compound of Interest

Compound Name: N3-benzoylthymine

Cat. No.: B1625013 Get Quote

N3-Benzoylthymine: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular structure, properties, and

applications of N3-benzoylthymine, a key intermediate in nucleoside and nucleotide

chemistry.

Core Molecular Data
N3-benzoylthymine is a protected derivative of thymine, a nucleobase found in DNA. The

benzoyl group at the N3 position serves as a crucial protecting group in various synthetic

procedures, preventing unwanted side reactions and directing the regioselectivity of

subsequent chemical modifications.

Table 1: Physicochemical Properties of N3-Benzoylthymine
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Property Value

IUPAC Name 3-benzoyl-5-methyl-1H-pyrimidine-2,4-dione[1]

Molecular Formula C₁₂H₁₀N₂O₃[1][2][3]

Molecular Weight 230.22 g/mol [1][3]

Exact Mass 230.069 g/mol [2]

CAS Number 4330-20-5[2][3]

Melting Point 198–201°C (with decomposition)

Molecular Structure and Characterization
The structural integrity of N3-benzoylthymine is paramount for its successful application in

synthesis. A variety of analytical techniques are employed for its characterization.

Table 2: Spectroscopic and Crystallographic Data for N3-Benzoylthymine

Analytical Method Data

¹H NMR (400 MHz, DMSO-d₆)
δ 11.35 (s, 1H, N1-H), 8.05–7.45 (m, 5H, Ar-H),

7.20 (s, 1H, C6-H), 2.10 (s, 3H, C5-CH₃)

¹³C NMR (100 MHz, DMSO-d₆)

δ 165.2 (C=O, benzoyl), 163.8 (C4=O), 150.1

(C2=O), 134.2–127.5 (Ar-C), 109.8 (C5), 89.4

(C6), 12.1 (C5-CH₃)

FT-IR Carbonyl (C=O) stretches around 1700 cm⁻¹

X-ray Crystallography

Monoclinic C2/c space group with unit cell

parameters a = 26.494(3) Å, b = 8.5545(9) Å, c

= 20.4426(19) Å, and β = 109.090(3)°[3]

Experimental Protocols
Synthesis of N3-Benzoylthymine
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The synthesis of N3-benzoylthymine is typically achieved through the benzoylation of

thymine.[3]

Protocol:

Dissolution: Dissolve thymine in a suitable solvent system, such as a mixture of pyridine and

acetonitrile.

Benzoylation: Add benzoyl chloride to the solution. The reaction is generally carried out at

room temperature.

Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography

(TLC).

Work-up: Upon completion, quench the reaction and perform an aqueous work-up to remove

pyridine hydrochloride and other water-soluble impurities.

Purification: Purify the crude product by recrystallization or column chromatography on silica

gel to yield N3-benzoylthymine. Yields for this reaction can be as high as 98%.[3]

Application in Nucleoside Synthesis
A primary application of N3-benzoylthymine is as a protected intermediate in the synthesis of

modified nucleosides. The N3-benzoyl group directs alkylation to the N1 position, which is

crucial for the formation of the correct glycosidic bond.

Workflow for Nucleoside Synthesis using N3-Benzoylthymine.

The logical flow for utilizing N3-benzoylthymine in a synthetic context is outlined below. This

workflow is fundamental in the production of various nucleoside analogs for research and

therapeutic development.

Logical Workflow for the Use of N3-Benzoylthymine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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